Ciclotropium Bromide

• CAS No.: 85166-20-7
• Molecular Formula: C24H36BrNO2
• Molecular Weight: 450.5 g/mol
• IUPAC Name: [(1R,5S)-8-methyl-8-propan-2-yl-8-azoniabicyclo[3.2.1]octan-3-yl] 2-cyclopentyl-2-phenylacetate;bromide
• InChI: InChI=1S/C24H36NO2.BrH/c1-17(2)25(3)20-13-14-21(25)16-22(15-20)27-24(26)23(19-11-7-8-12-19)18-9-5-4-6-10-18;/h4-6,9-10,17,19-23H,7-8,11-16H2,1-3H3;1H/q+1;/p-1/t20-,21+,22?,23?,25?
• InChI Key: WEUHJSOYWODZCN-MGYVYGPGSA-M
• Isomeric SMILES: CC(C)[N+]1([C@@H]2CC[C@H]1CC(C2)OC(=O)C(C3CCCC3)C4=CC=CC=C4)C.[Br-]
• SMILES: CC(C)[N+]1(C2CCC1CC(C2)OC(=O)C(C3CCCC3)C4=CC=CC=C4)C.[Br-]
• Synonyms: ciclotropium bromide; cyclotropium; cyclotropium bromide

Description

Ciclotropium bromide is a quaternary ammonium compound with anticholinergic and parasympatholytic activity. It is primarily used to inhibit fasting and meal-stimulated colonic motility without causing significant adverse side effects . This compound is known for its ability to relieve spasms in the smooth muscles of the gastrointestinal tract and biliary colic .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ciclotropium bromide involves the reaction of tropine with cyclopentyl phenylacetate in the presence of a brominating agent. The reaction typically occurs under controlled temperature and pH conditions to ensure the formation of the desired quaternary ammonium compound .

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of high-performance liquid chromatography (HPLC) for purification and quality control. The reaction conditions are optimized to maximize yield and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

Ciclotropium bromide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can convert this compound into its corresponding reduced forms.

Substitution: The bromide ion in this compound can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium hydroxide. The reactions typically occur under controlled temperature and pH conditions to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions include various oxidation and reduction products, as well as substituted derivatives of this compound .

Scientific Research Applications

Ciclotropium bromide has several scientific research applications, including:

Chemistry: It is used as a model compound in studies of quaternary ammonium compounds and their reactions.

Biology: The compound is used to study the effects of anticholinergic agents on biological systems.

Medicine: This compound is used in clinical studies to evaluate its efficacy in treating gastrointestinal disorders and biliary colic.

Industry: The compound is used in the development of new pharmaceuticals and as a reference standard in analytical chemistry.

Mechanism of Action

Ciclotropium bromide exerts its effects by inhibiting the action of acetylcholine on muscarinic receptors in the smooth muscles of the gastrointestinal tract. This inhibition leads to a reduction in colonic motility and relief from spasms. The molecular targets involved include muscarinic acetylcholine receptors, which are part of the parasympathetic nervous system .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to ciclotropium bromide include:

Ipratropium bromide: Another quaternary ammonium compound with anticholinergic activity used in the treatment of bronchospasm.

Tiotropium bromide: A long-acting antimuscarinic agent used in the management of chronic obstructive pulmonary disease (COPD).

Uniqueness

This compound is unique in its specific application for gastrointestinal disorders and its ability to inhibit colonic motility without significant side effects. Unlike ipratropium and tiotropium, which are primarily used for respiratory conditions, this compound is focused on gastrointestinal applications .